Cas no 1259062-56-0 ((1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL)

• Product Name: (1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL
• CAS No: 1259062-56-0
• MF: C₉H₁₃F₃N₂O
• MW: 222.207532644272
• CID: 5207105
• Update Time: 2025-06-07

(1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• (1-tert-Butyl-3-trifluoromethyl-1H-pyrazol-4-yl)-methanol
• (1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL

• Inchi： 1S/C9H13F3N2O/c1-8(2,3)14-4-6(5-15)7(13-14)9(10,11)12/h4,15H,5H2,1-3H3
• InChI Key： ZTTBMTMGEVIIJX-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CN(C(C)(C)C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 1.2
• Topological Polar Surface Area: 38

Additional information on (1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL

Introduction to (1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL (CAS No. 1259062-56-0)

(1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL, CAS No. 1259062-56-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and functional properties. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a tert-butyl group at the 1-position and a trifluoromethyl group at the 3-position of the pyrazole ring, with a hydroxymethyl group (-CH₂OH) at the 4-position. The presence of these substituents enhances the compound's electronic properties and influences its interactions with biological targets. Specifically, the trifluoromethyl group is known to increase metabolic stability and binding affinity, making it a valuable moiety in drug design.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. Pyrazole derivatives have been extensively studied for their potential applications in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments. The compound (1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL has been investigated for its potential role in modulating biological pathways associated with these diseases.

One of the most compelling aspects of this compound is its ability to interact with specific enzymes and receptors involved in disease mechanisms. The tert-butyl group contributes to steric hindrance, which can improve selectivity by reducing off-target effects. Additionally, the hydroxymethyl group provides a site for further functionalization, allowing researchers to develop analogs with tailored properties.

Recent studies have demonstrated that pyrazole derivatives can exhibit potent inhibitory effects on various enzymes, such as kinases and phosphodiesterases. For instance, research has shown that compounds with similar structural motifs can interfere with signaling pathways that are dysregulated in cancer cells. The (1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL has been tested in vitro and in vivo for its ability to inhibit key enzymes involved in tumor growth and progression.

The trifluoromethyl group plays a crucial role in enhancing the bioactivity of this compound. It increases lipophilicity and metabolic stability, which are critical factors for drug efficacy and duration of action. Furthermore, the presence of this group can improve binding affinity to biological targets by increasing electrostatic interactions. These properties make (1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL a promising candidate for further development as a therapeutic agent.

In addition to its potential anticancer applications, this compound has also been explored for its anti-inflammatory properties. Pyrazole derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The structural features of (1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL make it an ideal candidate for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents into the pyrazole core. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the final product.

Evaluation of the pharmacokinetic properties of (1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL has revealed promising results regarding absorption, distribution, metabolism, and excretion (ADME). These studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation.

Ongoing research is focused on exploring new derivatives of this compound to enhance its therapeutic potential. By modifying specific functional groups or introducing additional moieties, scientists aim to develop more effective drugs with improved pharmacological profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing these studies and bringing new treatments to patients in need.

The future prospects of (1-TERT-BUTYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL)METHANOL are bright, given its unique structural features and demonstrated biological activity. As research continues to uncover new therapeutic applications, this compound holds promise as a valuable tool in the fight against various diseases. Its development underscores the importance of innovative drug design and underscores the need for continued investment in pharmaceutical research.